Cas no 127337-62-6 (L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-methylalanyl]-L-valyl]-L-alanyl]-,methyl ester, hydrate (2:1) (9CI))

• Product Name: L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-methylalanyl]-L-valyl]-L-alanyl]-,methyl ester, hydrate (2:1) (9CI)
• CAS No: 127337-62-6
• MF: C₇₆H₁₄₀N₁₄O₂₁
• MW: 1586.00602149963
• CID: 146575
• PubChem ID: 5748440
• Update Time: 2025-04-19

L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-methylalanyl]-L-valyl]-L-alanyl]-,methyl ester, hydrate (2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-methylalanyl]-L-valyl]-L-alanyl]-,methyl ester, hydrate (2:1) (9CI)
• L-​Leucine, N-​[N-​[N-​[N-​[N-​[N-​[N-​[(1,​1-​dimethylethoxy)​carbonyl]​-​L-​valyl]​-​L-​alanyl]​-​L-​leucyl]​-​2-​methylalanyl]​-​L-​valyl]​-​L-​alanyl]​-​, methyl ester, hydrate (2:1) (9CI)
• L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-me...
• L-Leucine,N-[N-[N-[N-[N-[N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-L-alanyl]-L-leucyl]-2-methylalanyl]-L-valyl]-L-alanyl]-
• tert-butyloxycarbonyl-valyl-alanyl-leucyl-2-aminoisobutyryl-valyl-alanyl-leucyl methyl ester
• Boc-val-ala-leu-aib-val-ala-leu-ome
• L-Leucine, N-(N-(N-(N-(N-(N-(N-((1,1-dimethylethoxy)carbonyl)-L-valyl)-L-alanyl)-L-leucyl)-2-methylalanyl)-L-valyl)-L-alanyl)-, methyl ester, hemihydrate
• methyl N-(tert-butoxycarbonyl)-L-valyl-L-alanyl-L-leucyl-2-methylalanyl-L-valyl-L-alanyl-L-leucinate hydrate
• Valu-7
• DTXSID00155488
• 127337-62-6
• methyl (2S)-4-methyl-2-[[(2S)-2-[[(2S)-3-methyl-2-[[2-methyl-2-[[(2S)-4-methyl-2-[[(2S)-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]propanoyl]amino]pentanoyl]amino]propanoyl]amino]butanoyl]amino]propanoyl]amino]pentanoate;hydrate

• Inchi： 1S/2C38H69N7O10.H2O/c2*1-19(2)17-25(41-29(46)23(9)40-33(50)28(22(7)8)44-36(53)55-37(11,12)13)31(48)45-38(14,15)35(52)43-27(21(5)6)32(49)39-24(10)30(47)42-26(18-20(3)4)34(51)54-16;/h2*19-28H,17-18H2,1-16H3,(H,39,49)(H,40,50)(H,41,46)(H,42,47)(H,43,52)(H,44,53)(H,45,48);1H2/t2*23-,24-,25-,26-,27-,28-;/m00./s1
• InChI Key： BWRPOTMYGIJREE-GDIQTHMSSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](C)NC([C@H](C(C)C)NC(=O)OC(C)(C)C)=O)=O)NC(C)(C)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)OC)CC(C)C)=O)=O)C(C)C)=O.O=C([C@H](CC(C)C)NC([C@H](C)NC([C@H](C(C)C)NC(=O)OC(C)(C)C)=O)=O)NC(C)(C)C(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)OC)CC(C)C)=O)=O)C(C)C)=O.O

Computed Properties

• Exact Mass: 1585.0325
• Monoisotopic Mass: 1585.031748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 111
• Rotatable Bond Count: 46
• Complexity: 1360
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 480
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: nothing

Experimental Properties

• Boiling Point: 1001.9°C at 760 mmHg
• Flash Point: 559.7°C
• PSA: 509.96